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Compound of Interest

Compound Name: CalFluor 488 Azide

Cat. No.: B6301107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of CalFluor 488 Azide, a fluorogenic probe essential

for the precise, no-wash bioorthogonal labeling of biomolecules. Its application in advanced

imaging and drug discovery is detailed, supported by its physicochemical properties and

established experimental protocols.

Core Properties of CalFluor 488 Azide
CalFluor 488 Azide is a water-soluble, fluorogenic azide probe. A key feature of CalFluor 488
Azide and other CalFluor dyes is that they are not fluorescent until they react with an alkyne-

tagged biomolecule. This property is highly advantageous for imaging in complex biological

environments, such as within cells or living organisms, as it minimizes background

fluorescence and eliminates the need for wash steps to remove unreacted probes.[1][2][3][4][5]

The activation of fluorescence occurs upon the copper-catalyzed or metal-free click chemistry

reaction with an alkyne, forming a stable triazole linkage.

The structure of CalFluor 488 Azide is based on a xanthene core, similar to fluorescein, and is

functionalized with an azide group for click chemistry. Its zwitterionic tails contribute to its water

solubility and minimize non-specific interactions with proteins and detergents.
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Property Value Source(s)

Molecular Weight 835.94 g/mol

Molecular Formula C₃₇H₄₉N₅O₁₃S₂

CAS Number 1798305-98-2

Excitation Maximum (Ex) 500 nm

Emission Maximum (Em) 521 nm

Appearance
Yellow to orange amorphous

solid

Solubility Water, DMSO

Storage
-20°C, desiccated, protect from

light

Chemical Structure
IUPAC Name: 3-[2-[2-[4-azido-5-[2-[2-[dimethyl(3-

sulfonatopropyl)azaniumyl]ethoxy]ethoxy]-2-(3-hydroxy-6-oxoxanthen-9-

yl)phenoxy]ethoxy]ethyl-dimethylazaniumyl]propane-1-sulfonate

SMILES:[N-]=[N+]=NC1=CC(=C(OCCOCC--INVALID-LINK--(C)CCCS(=O)(=O)

[O-])C=C1OCCOCC--INVALID-LINK--(C)CCCS(=O)(=O)

[O-])C2=C3C=CC(=O)C=C3OC=4C=C(O)C=CC42

Experimental Applications and Protocols
CalFluor 488 Azide is a versatile tool for visualizing a wide range of alkyne-labeled

biomolecules, including glycans, DNA, RNA, and proteins, in various biological systems such

as cultured cells, developing zebrafish, and mouse brain tissue slices. Its primary application

lies in "click chemistry," a bioorthogonal reaction that allows for the specific covalent labeling of

biomolecules.
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General Experimental Workflow for Biomolecule
Labeling
The general workflow for labeling biomolecules with CalFluor 488 Azide involves two main

steps: metabolic or enzymatic incorporation of an alkyne-modified precursor into the

biomolecule of interest, followed by the click chemistry reaction with CalFluor 488 Azide to

attach the fluorescent probe.

General Workflow for Biomolecule Labeling with CalFluor 488 Azide

Step 1: Metabolic or Enzymatic Labeling

Step 2: Click Chemistry Reaction

Step 3: Visualization

Introduce alkyne-modified precursor
(e.g., sugar, amino acid, nucleoside)
to biological system (cells, organism)

Cellular machinery incorporates
the precursor into the

biomolecule of interest (e.g., glycan, protein, DNA)

Add CalFluor 488 Azide and
reaction components (e.g., Cu(I) catalyst for CuAAC

or use a strained alkyne for SPAAC)

Labeled Biomolecule

Fluorogenic reaction occurs:
Azide on CalFluor 488 reacts with the

alkyne on the biomolecule, forming a fluorescent triazole linkage

Image the labeled biomolecules
using fluorescence microscopy

(e.g., confocal, live-cell imaging)

Fluorescently Labeled Biomolecule
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Click to download full resolution via product page

Workflow for biomolecule labeling.

Protocol for No-Wash Labeling of EdU-labeled DNA in
Fixed Cells
This protocol is adapted from a study utilizing CalFluor probes for visualizing newly synthesized

DNA.

1. Metabolic Labeling:

Culture HEK 293T cells to the desired confluency.

Treat cells with 5-ethynyl-2'-deoxyuridine (EdU), an alkyne-modified thymidine analog, for 16

hours to allow for its incorporation into newly synthesized DNA.

2. Fixation and Permeabilization:

Fix the cells to preserve their structure.

Permeabilize the cell membranes to allow the click chemistry reagents to enter the cell and

access the DNA.

3. Click Reaction:

Prepare a reaction cocktail containing:

10 µM CalFluor 488 Azide

1 mM CuSO₄

100 µM TBTA ligand

2 mM sodium ascorbate

0.1 mg/mL BSA

Incubate the fixed and permeabilized cells with the reaction cocktail for 1 hour.
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4. Imaging:

Image the cells directly without any wash steps using a fluorescence microscope with

appropriate filters for CalFluor 488 (excitation ~500 nm, emission ~521 nm).

Applications in Drug Development
The ability to visualize and track biomolecules in their native environment with high specificity

and minimal perturbation is invaluable in drug development. Key applications include:

Target Engagement Studies: Confirming that a drug interacts with its intended molecular

target within a cellular context.

Pharmacodynamic Biomarker Imaging: Visualizing the downstream effects of a drug on

cellular processes.

High-Throughput Screening: Developing cell-based assays to screen for compounds that

modulate a specific biological pathway.

In Vivo Imaging: Tracking the biodistribution of labeled cells or biomolecules in animal

models.

The fluorogenic nature of CalFluor 488 Azide makes it particularly well-suited for these

applications by providing a high signal-to-noise ratio, which is crucial for sensitive detection in

complex biological samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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